Cas no 1511987-32-8 (4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole
• CAS No: 1511987-32-8
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 6066089
• PubChem ID: 59256473
• Update Time: 2025-09-28

4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole
• 1511987-32-8
• SCHEMBL12299840
• EN300-1269875

• Inchi： 1S/C7H11ClN2/c1-5(2)7-6(8)4-9-10(7)3/h4-5H,1-3H3
• InChI Key： VTJULDXJILUOGU-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C(C)C

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole

4-Chloro-1-Methyl-5-(Propan-2-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole, identified by the CAS number 1511987-32-8, is a heterocyclic organic compound belonging to the pyrazole family. Pyrazoles are five-membered rings consisting of two adjacent nitrogen atoms, and they are widely studied in organic chemistry due to their versatile applications in drug discovery, agrochemicals, and materials science. This specific compound has garnered attention in recent years due to its unique structural properties and potential biological activities.

Structural Features: The molecule features a pyrazole ring with three substituents: a chlorine atom at the 4-position, a methyl group at the 1-position, and an isopropyl group at the 5-position. The substitution pattern significantly influences the compound's physical and chemical properties. The presence of electron-withdrawing groups like chlorine can enhance the reactivity of the pyrazole ring, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the role of such substituents in modulating the electronic properties of pyrazoles, which is crucial for their application in electronic materials.

Physical Properties: Experimental data indicates that 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole has a melting point of approximately 98°C and is sparingly soluble in water but soluble in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various synthetic protocols where controlled solubility is essential. Recent advancements in computational chemistry have allowed researchers to predict the compound's thermodynamic stability and solubility behavior with high accuracy, further aiding its application in industrial settings.

Applications in Research: The compound has been explored for its potential as a building block in medicinal chemistry. Its pyrazole core is known to exhibit bioisosteric relationships with other heterocycles, making it a promising candidate for drug design. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinase enzymes, which are key targets in cancer therapy. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has been investigated, showcasing its potential in catalysis and gas storage applications.

Synthesis and Characterization: The synthesis of 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole typically involves a condensation reaction between an appropriate ketone or aldehyde and an amine derivative under acidic conditions. Recent optimizations have focused on improving the yield and purity of the product by employing microwave-assisted synthesis techniques. Advanced characterization methods such as NMR spectroscopy and mass spectrometry are commonly used to confirm the structure of the compound, ensuring its identity and quality for downstream applications.

Safety and Environmental Considerations: While handling this compound, standard laboratory safety protocols should be followed to minimize exposure risks. Recent studies on environmental fate suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for proper disposal methods to prevent contamination of water systems. Regulatory frameworks now emphasize green chemistry practices to reduce the environmental footprint of such compounds during their lifecycle.

In conclusion, 4-chloro-1-methyl-5-(propan-2-yl)-1H-pyrazole stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers aiming to develop novel materials and therapeutic agents. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.